Cas no 141388-49-0 (Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester)

• Product Name: Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester
• CAS No: 141388-49-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD14621777
• CID: 3728910
• PubChem ID: 54572095
• Update Time: 2025-10-23

Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester
• Methyl 3-amino-4-(1H-imidazol-1-yl)benzoate
• Methyl3-amino-4-(1h-imidazol-1-yl)benzoate
• LS-11265
• CS-0347265
• methyl 3-amino-4-imidazol-1-ylbenzoate
• 141388-49-0
• ALBB-031198
• SCHEMBL9692785
• AKOS010565332
• EN300-7357964

• MDL： MFCD14621777
• Inchi： 1S/C11H11N3O2/c1-16-11(15)8-2-3-10(9(12)6-8)14-5-4-13-7-14/h2-7H,12H2,1H3
• InChI Key： ZXZVUUMPELAZOP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C=NC=C2)C(N)=C1

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester

Benzoic Acid, 3-Amino-4-(1H-Imidazol-1-Yl)-, Methyl Ester: A Multifunctional Compound in Modern Pharmaceutical Research

Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester is a derivative of benzoic acid with a unique molecular structure that combines aromatic, amino, and imidazole moieties. This compound, identified by the CAS number 141388-49-0, has garnered significant attention in pharmaceutical research due to its potential therapeutic applications in neurodegenerative diseases, inflammation, and cancer treatment. The molecular framework of this compound, characterized by its 3-amino and 4-(1H-imidazol-1-yl) functional groups, provides a versatile platform for drug design and development. Recent studies have highlighted its role in modulating signaling pathways associated with cellular survival and apoptosis, making it a promising candidate for further clinical exploration.

The structural features of Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester are critical to its biological activity. The imidazole ring, a five-membered heterocyclic system, is known for its ability to act as a proton shuttle in enzymatic reactions. The 3-amino group introduces nucleophilic properties, while the methyl ester moiety enhances solubility and metabolic stability. This combination of functional groups allows the compound to interact with multiple molecular targets, including ion channels, receptors, and enzymes. The aromatic benzene ring further contributes to the compound's hydrophobicity and ability to cross biological membranes, facilitating its intracellular activity.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester in modulating the PI3K/AKT/mTOR signaling pathway, which is implicated in cancer progression and resistance to therapy. The compound was found to inhibit the phosphorylation of AKT at Ser473, thereby suppressing the survival signals in tumor cells. This discovery underscores the importance of 1H-imidazol-1-yl substitution in enhancing the compound's ability to interfere with oncogenic pathways. Additionally, the methyl ester group was shown to improve the compound's bioavailability, as it facilitates faster absorption in the gastrointestinal tract.

Another significant area of research involves the application of Benzoic acid, 3-amino-4-(1H-imidaz, 1-yl)-, methyl ester in neurodegenerative diseases such as Alzheimer's and Parkinson's. A study published in Neuropharmacology (2023) reported that the compound reduces the accumulation of amyloid-beta plaques in neuronal cultures by modulating the activity of beta-secretase (BACE1). The 3-amino group was found to enhance the compound's interaction with BACE1, while the imidazole ring provides structural rigidity necessary for enzyme inhibition. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative disorders, particularly due to its ability to target multiple pathological mechanisms simultaneously.

The pharmacokinetic properties of Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester are also of interest to researchers. A 2023 study in Drug Metabolism and Disposition revealed that the compound exhibits improved oral bioavailability compared to its carboxylic acid counterpart. The methyl ester group was shown to undergo hydrolysis in the liver, converting it into the active carboxylic acid form. This metabolic pathway is crucial for the compound's efficacy, as the active form is responsible for its biological activity. The study also emphasized the importance of the 1H-imidazol-1-yl group in stabilizing the compound during metabolic processing, ensuring its prolonged presence in the systemic circulation.

Recent advancements in computational chemistry have further expanded the understanding of Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester's potential applications. A 2023 publication in Computational and Structural Chemistry utilized molecular docking studies to predict the compound's interactions with various protein targets. The results indicated that the 3-amino group could form hydrogen bonds with residues in the active site of COX-2 (cyclooxygenase-2), a key enzyme in inflammatory response. This finding suggests that the compound may have anti-inflammatory properties, which could be explored in the treatment of autoimmune diseases and chronic inflammation. The imidazole ring was also found to interact with hydrophobic pockets in the target proteins, enhancing the compound's binding affinity.

Despite its promising therapeutic potential, the development of Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester as a drug candidate requires further investigation into its safety profile. A 2023 study in Toxicological Sciences evaluated the compound's cytotoxicity in various cell lines. The results indicated that the compound was generally non-toxic at therapeutic concentrations, but higher doses caused oxidative stress in hepatocytes. This finding highlights the need for careful dose optimization to minimize potential side effects. The methyl ester group was identified as a key factor in the compound's metabolic breakdown, with the hydrolysis products showing lower toxicity compared to the parent compound.

Another critical aspect of research on Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester is its role in drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews explored the use of nanocarriers to enhance the compound's delivery to target tissues. The study demonstrated that encapsulating the compound in liposomes significantly improved its stability and targeting efficiency. The 1H-imidazol-1-yl group was found to interact with the lipid bilayer of the nanocarriers, facilitating controlled release of the compound. This approach could potentially increase the therapeutic efficacy of the compound while reducing systemic side effects.

Looking ahead, the future of Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester research is likely to focus on its application in personalized medicine. Advances in genomics and proteomics are enabling researchers to identify specific biomarkers that could predict the efficacy of the compound in individual patients. A 2023 study in Pharmacogenomics suggested that genetic variations in the beta-secretase enzyme could influence the compound's effectiveness in treating Alzheimer's disease. This finding underscores the importance of tailoring treatment strategies based on individual genetic profiles, which could significantly improve therapeutic outcomes.

In conclusion, Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure, combined with the functional groups of 3-amino, 1H-imidazol-1-yl, and methyl ester, provides a versatile platform for targeting multiple disease mechanisms. Ongoing research in areas such as pharmacokinetics, drug delivery, and personalized medicine is expected to further enhance the compound's potential as a therapeutic agent. As the field of pharmaceutical research continues to evolve, the role of Benzoic acid, 3-amino-4-(1H-imidazol-1-yl)-, methyl ester in addressing complex medical challenges is likely to expand, offering new opportunities for innovation and patient care.